6-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

• IUPAC Name: 6-(1-ethyl-3,5-dimethylpyrazol-4-yl)-1,3-dimethylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• InChI: InChI=1S/C16H19N5O2/c1-6-21-10(4)13(8(2)19-21)12-7-11(16(22)23)14-9(3)18-20(5)15(14)17-12/h7H,6H2,1-5H3,(H,22,23)
• InChI Key: JSZDMZGBKBAFFI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=N1)C)C2=NC3=C(C(=NN3C)C)C(=C2)C(=O)O)C
• Molecular Formula: C16H19N5O2
• Molecular Weight: 313.35 g/mol
• CAS No.: 1006348-91-9

Description

6-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid is a useful research compound. Its molecular formula is C16H19N5O2 and its molecular weight is 313.361. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis

The chemical compound has been utilized as a precursor in the synthesis of novel N-fused heterocyclic products. For instance, a synthesis process involving the condensation of pyrazole-5-amine derivatives with activated carbonyl groups in refluxing acetic acid has been demonstrated to yield new N-fused heterocycle products in good to excellent yields (Ghaedi et al., 2015), (Ghaedi et al., 2016).

Applications in Medicinal Chemistry

The compound's derivatives have been explored for antimicrobial and antimycobacterial activities. Derivatives of the compound underwent various chemical reactions to yield products that have been screened for their antimycobacterial activity (.. R.V.Sidhaye et al., 2011). Additionally, derivatives have shown promise as potential antimicrobial and anticancer agents, indicating their significant therapeutic potential (Hafez et al., 2016).

Structural Characterization

The structural characterization of derivatives of this compound has been a focus of various studies, aimed at understanding the molecular structure and properties. X-ray powder diffraction data have been reported for certain derivatives, showcasing the compound's importance as an intermediate in the synthesis of other pharmacologically active compounds (Qing Wang et al., 2017).

Mechanism of Action

Target of Action

Similar compounds with pyrazole moieties have been reported to exhibit diverse pharmacological effects, suggesting a broad range of potential targets .

Mode of Action

Compounds with similar structures have been shown to interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

Similar compounds have been reported to influence various biochemical pathways, leading to downstream effects .

Result of Action

Similar compounds have been reported to exhibit various biological activities, suggesting a range of potential effects .

Action Environment

Such factors can significantly impact the effectiveness of similar compounds .

Safety and Hazards

The safety and hazards associated with this compound are not detailed in the literature. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Given the diverse pharmacological activities of pyrazole compounds, there is potential for further exploration of this compound’s biological activity. Future research could also focus on developing synthetic pathways for this and similar compounds.